Cas no 62242-93-7 (1H-Imidazo[4,5-b]pyridine, 6-chloro-1-(octyloxy)-2-(trifluoromethyl)-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 6-chloro-1-(octyloxy)-2-(trifluoromethyl)-
• CAS No: 62242-93-7
• MF: C₁₅H₁₉ClF₃N₃O
• MW: 349.779072999954
• CID: 452819
• PubChem ID: 71388405
• Update Time: 2025-04-19

1H-Imidazo[4,5-b]pyridine, 6-chloro-1-(octyloxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 6-chloro-1-(octyloxy)-2-(trifluoromethyl)-
• 6-chloro-1-octoxy-2-(trifluoromethyl)imidazo[4,5-b]pyridine
• 6-Chloro-1-(octyloxy)-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
• 62242-93-7
• DTXSID30810472

• Inchi： 1S/C15H19ClF3N3O/c1-2-3-4-5-6-7-8-23-22-12-9-11(16)10-20-13(12)21-14(22)15(17,18)19/h9-10H,2-8H2,1H3
• InChI Key： DMIRIOQFOPMDNJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)N(C(C(F)(F)F)=N2)OCCCCCCCC

Computed Properties

• Exact Mass: 349.11707
• Monoisotopic Mass: 349.1168744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94